1-Azabicyclo[2.2.2]octan-3-ol, 3-(3-methoxypyrazinyl)-

• CAS No.: 138430-98-5
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 3-(3-methoxypyrazin-2-yl)-1-azabicyclo[2.2.2]octan-3-ol
• InChI: InChI=1S/C12H17N3O2/c1-17-11-10(13-4-5-14-11)12(16)8-15-6-2-9(12)3-7-15/h4-5,9,16H,2-3,6-8H2,1H3
• InChI Key: OXAPZTWSUIUJGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CN=C1C2(CN3CCC2CC3)O

Description

1-Azabicyclo[2.2.2]octan-3-ol, 3-(3-methoxypyrazinyl)- is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 40 ml of methanol that had reacted with 0.5 g of Na (0.022 mol) was added 0.5 g of (7) (0.0021 mol). The reaction was heated to reflux for 1 h followed by evaporation of the solvent. The residue was treated with ice-water and extracted 3× with 25 ml of CH2Cl2. The extracts were dried and evaporated to give a yellow solid that was recrystallized from ethyl acetate to give (8), 0.12 g, mp 130°-131° C. NMR ppm (CDCl3) 1.15 (1H, m), 1.45 (2H, m), 2.25 (1H, m), 2.38 (1H, m), 2.7-3.15 (5H, m), 3.9 (1H, bs), 4.05 (3H, s), 4.3 (1H, d), 8.05 (1H, d), 8.15 (1H, d). Anal. C12H17N3O2 requires C: 61.26; H: 7.28; N: 17.86%. Found C: 61.02; H: 7.45; N: 17.95%.